Cas no 120245-35-4 (3-(3-phenylpropyl)thiophene)

• Product Name: 3-(3-phenylpropyl)thiophene
• CAS No: 120245-35-4
• MF: C₁₃H₁₄S
• MW: 202.315262317657
• CID: 2616997
• PubChem ID: 14611966
• Update Time: 2025-04-21

3-(3-phenylpropyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenylpropyl)thiophene
• DTXSID50562163
• 120245-35-4
• SCHEMBL9732005
• DTXCID80512939

• Inchi： 1S/C13H14S/c1-2-5-12(6-3-1)7-4-8-13-9-10-14-11-13/h1-3,5-6,9-11H,4,7-8H2
• InChI Key： NROPTWRMZBMHIZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 202.08162162g/mol
• Monoisotopic Mass: 202.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives